Cas no 1803784-25-9 (3,4-Dichloro-5-fluorobenzylamine)

• Product Name: 3,4-Dichloro-5-fluorobenzylamine
• CAS No: 1803784-25-9
• MF: C₇H₆Cl₂FN
• MW: 194.033643245697
• CID: 4705729
• Update Time: 2025-06-25

3,4-Dichloro-5-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-fluorobenzylamine

• Inchi： 1S/C7H6Cl2FN/c8-5-1-4(3-11)2-6(10)7(5)9/h1-2H,3,11H2
• InChI Key： WEXCRFQCEZKRHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1)CN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 26

Additional information on 3,4-Dichloro-5-fluorobenzylamine

Professional Introduction to 3,4-Dichloro-5-fluorobenzylamine (CAS No. 1803784-25-9)

3,4-Dichloro-5-fluorobenzylamine, with the chemical formula C₆H₆Cl₂FN, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1803784-25-9, has garnered attention due to its versatile structural properties and potential applications in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the benzylamine core imparts unique reactivity, making it a valuable building block for further chemical modifications.

The synthesis of 3,4-Dichloro-5-fluorobenzylamine involves a series of well-established organic reactions, including chlorination and fluorination processes. These steps are critical in ensuring the correct regioisomer formation, which is essential for its intended applications. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. This has been particularly beneficial in large-scale production scenarios where cost-effectiveness and minimal byproduct formation are crucial.

In the realm of pharmaceutical research, 3,4-Dichloro-5-fluorobenzylamine has been explored as a precursor for various drug candidates. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential therapeutic applications in areas such as central nervous system disorders, infectious diseases, and oncology. For instance, studies have demonstrated its utility in the synthesis of novel amine derivatives that exhibit inhibitory effects on specific enzymatic targets. These findings highlight the compound's significance as a pharmacophore in medicinal chemistry.

One of the most intriguing aspects of 3,4-Dichloro-5-fluorobenzylamine is its role in the development of agrochemicals. The combination of chlorine and fluorine atoms enhances its interaction with biological targets in plants, making it an effective component in herbicides and pesticides. Researchers have leveraged this property to design compounds that exhibit improved efficacy while maintaining environmental safety profiles. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The chemical reactivity of 3,4-Dichloro-5-fluorobenzylamine also makes it a valuable tool in material science. Its ability to undergo cross-coupling reactions with various organic substrates has been utilized in the synthesis of advanced materials with tailored properties. For example, it has been employed in the preparation of conductive polymers and liquid crystals, which are essential components in electronic devices and optoelectronic materials. These applications underscore the compound's broad utility beyond traditional pharmaceuticals and agrochemicals.

Recent research has also explored the role of 3,4-Dichloro-5-fluorobenzylamine in computational chemistry and molecular modeling. Its well-defined structure allows researchers to study electronic properties and intermolecular interactions using advanced computational techniques. These studies have provided insights into how subtle changes in its molecular framework can influence its biological activity. This knowledge is invaluable for designing next-generation compounds with enhanced performance characteristics.

The industrial production of 3,4-Dichloro-5-fluorobenzylamine adheres to stringent quality control measures to ensure consistency and purity. Modern manufacturing processes incorporate green chemistry principles to minimize waste and energy consumption. Techniques such as continuous flow chemistry have been adopted to improve reaction efficiency and scalability. These innovations not only enhance economic viability but also contribute to environmental sustainability.

Future directions in the study of 3,4-Dichloro-5-fluorobenzylamine include exploring its potential in drug discovery through high-throughput screening methodologies. The compound's structural diversity allows for rapid derivatization into a library of analogs, which can be screened for biological activity against various disease targets. Additionally, advancements in synthetic methodologies may enable the preparation of more complex derivatives with novel functionalities.

In conclusion, 3,4-Dichloro-5-fluorobenzylamine (CAS No. 1803784-25-9) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a cornerstone molecule in modern chemical research.